Cas no 1806894-63-2 (3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol
• CAS No: 1806894-63-2
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4872544
• Update Time: 2025-06-13

3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-7(9)6(8(10)11)5(3-13)2-12-4/h2,8,13H,3H2,1H3
• InChI Key： LNWFBCCWBZNDHJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol

Introduction to 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol (CAS No. 1806894-63-2)

3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol, identified by the CAS number 1806894-63-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a chlorine atom, a difluoromethyl group, a methyl group, and a hydroxymethyl group. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol positions it as a versatile building block for drug discovery. The presence of both electrophilic and nucleophilic sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific pharmacological applications. In recent years, there has been growing interest in this compound due to its potential role in the synthesis of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol is its incorporation into the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are frequently implicated in cancer and inflammatory diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design. Several studies have demonstrated the efficacy of pyridine derivatives in inhibiting aberrant kinase activity, prompting further exploration of analogs like 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol.

Recent advancements in medicinal chemistry have highlighted the compound's utility in designing selective inhibitors. For instance, researchers have utilized 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol as a scaffold to develop molecules that exhibit high specificity for particular kinases while minimizing off-target effects. This selectivity is critical for improving therapeutic outcomes and reducing adverse reactions. The hydroxymethyl group on the pyridine ring provides an opportunity for further derivatization, allowing chemists to fine-tune solubility, bioavailability, and pharmacokinetic properties.

The chlorine substituent at the 3-position of the pyridine ring enhances reactivity, facilitating nucleophilic substitution reactions that are essential for constructing more complex molecular architectures. This feature has been exploited in the synthesis of protease inhibitors and other enzyme-targeting agents. Additionally, the methyl group at the 2-position contributes to steric hindrance, which can be strategically employed to improve binding interactions with biological targets.

In vitro studies have shown that derivatives of 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol exhibit promising activity against several pathological conditions. For example, researchers have reported inhibitory effects on tyrosine kinases involved in tumor growth and metastasis. The difluoromethyl group has been particularly noted for its ability to increase lipophilicity and reduce metabolic degradation, thereby prolonging the half-life of drug candidates.

The hydroxymethyl functionality offers another avenue for functionalization, enabling the creation of prodrugs or conjugates that enhance delivery or target specificity. This adaptability has made 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol a subject of interest in drug development pipelines targeting neurological disorders, infectious diseases, and metabolic conditions.

From a synthetic chemistry perspective, 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol serves as a testament to the power of heterocyclic chemistry in producing functionalized molecules with therapeutic potential. Its structural diversity allows for innovative approaches to drug design, leveraging both classical organic transformations and modern techniques such as combinatorial chemistry and high-throughput screening.

The integration of computational methods into drug discovery has further accelerated the exploration of 3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol derivatives. Molecular modeling studies have helped predict binding affinities and optimize lead compounds before experimental validation. These computational tools are indispensable in identifying promising candidates that warrant further investigation.

In conclusion,3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol (CAS No. 1806894-63-2) represents a cornerstone in modern pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable asset for developing next-generation therapeutics. As research continues to uncover new applications for this compound and its derivatives,3-Chloro-4-(difluoromethyl)-2-methylpyridine-5-methanol is poised to remain at the forefront of medicinal chemistry innovation.